Cas no 2285759-56-8 (2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride
• CAS No: 2285759-56-8
• MF: C₄H₁₀FNO₃S
• MW: 171.19050359726
• CID: 6615954
• PubChem ID: 145915606
• Update Time: 2025-05-21

2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2285759-56-8
• 2-(2-aminoethoxy)ethane-1-sulfonyl fluoride
• EN300-7238331
• 2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride

• Inchi： 1S/C4H10FNO3S/c5-10(7,8)4-3-9-2-1-6/h1-4,6H2
• InChI Key： PCAPWTOWMUTPDR-UHFFFAOYSA-N
• SMILES： S(CCOCCN)(=O)(=O)F

Computed Properties

• Exact Mass: 171.03654252g/mol
• Monoisotopic Mass: 171.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride (CAS No. 2285759-56-8)

2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride (CAS No. 2285759-56-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of chemical biology, proteomics, and drug discovery. This compound is particularly notable for its role as a covalent inhibitor, which makes it invaluable for studying enzyme mechanisms and protein interactions. The unique combination of an aminoethoxy group and a sulfonyl fluoride moiety provides this molecule with exceptional reactivity and selectivity, making it a versatile tool for researchers.

In recent years, the demand for sulfonyl fluoride-based probes has surged due to their applications in activity-based protein profiling (ABPP) and target identification. Researchers are increasingly exploring 2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride as a potential candidate for labeling active sites in enzymes, particularly serine hydrolases. Its ability to form stable covalent bonds with target proteins under mild conditions aligns with the growing trend of developing next-generation chemical probes for precision medicine and biomarker discovery.

The compound's structural features also make it a subject of interest in medicinal chemistry. The aminoethoxy linker enhances solubility and bioavailability, while the sulfonyl fluoride group acts as an electrophilic "warhead" for covalent modification. This dual functionality has led to its exploration in the design of small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders. As the scientific community shifts toward covalent drug discovery, compounds like 2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride are becoming indispensable.

From a synthetic perspective, CAS No. 2285759-56-8 is often discussed in the context of click chemistry and bioorthogonal reactions. Its compatibility with aqueous environments and physiological pH levels makes it suitable for in vivo applications. Recent studies have highlighted its potential in imaging techniques, where it can be conjugated with fluorescent tags for real-time visualization of enzyme activity. This aligns with the broader industry focus on theranostics—combining therapy and diagnostics into a single platform.

Another area of growing interest is the compound's role in chemical proteomics. With the rise of AI-driven drug discovery and machine learning in chemistry, researchers are leveraging 2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride to generate large-scale protein interaction datasets. These datasets are critical for training algorithms to predict drug-target interactions, a hot topic in computational biology. The compound's specificity and reliability make it a preferred choice for such high-throughput screening efforts.

In summary, 2-(2-Aminoethoxy)ethane-1-sulfonyl fluoride (CAS No. 2285759-56-8) represents a cutting-edge tool in modern chemical and biological research. Its applications span drug development, diagnostics, and fundamental science, reflecting the interdisciplinary nature of today's scientific challenges. As the demand for covalent probes and targeted therapies continues to grow, this compound is poised to play an even more prominent role in advancing human health and scientific understanding.